molecular formula C10H10O3 B6172802 rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis CAS No. 2752192-48-4

rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis

Cat. No. B6172802
CAS RN: 2752192-48-4
M. Wt: 178.2
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis (cis-MBCA) is a natural product that has been used in various scientific research applications. It is a chiral molecule, meaning it has two enantiomers, and the cis form is the most commonly used in research. Cis-MBCA has a variety of biological activities, including anti-inflammatory, analgesic, and anticonvulsant effects. It has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and metabolic disorders. The aim of

Scientific Research Applications

Cis-MBCA has been studied for its potential therapeutic applications in various diseases, including cancer, neurodegenerative diseases, and metabolic disorders. It has been shown to have anti-inflammatory, analgesic, and anticonvulsant effects, and has been studied for its potential to inhibit tumor growth and metastasis. In addition, rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis has been studied for its potential to reduce oxidative stress and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. It has also been studied for its potential to reduce inflammation and improve metabolic health.

Mechanism of Action

Cis-MBCA has been shown to act on a variety of targets, including the enzyme cyclooxygenase-2 (COX-2), the nuclear factor kappa B (NF-κB) pathway, and the mitogen-activated protein kinase (MAPK) pathway. COX-2 is an enzyme that catalyzes the production of prostaglandins, which are involved in inflammation and pain. The NF-κB pathway is involved in the regulation of inflammation and the MAPK pathway is involved in the regulation of cell growth and differentiation. Cis-MBCA has been shown to inhibit the activity of these pathways, leading to reduced inflammation, pain, and tumor growth.
Biochemical and Physiological Effects
Cis-MBCA has been shown to have a variety of biochemical and physiological effects. It has been shown to reduce inflammation, pain, and tumor growth. It has also been shown to reduce oxidative stress and protect against neurodegenerative diseases such as Alzheimer's and Parkinson's. In addition, rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis has been shown to improve metabolic health by reducing blood glucose levels and cholesterol levels.

Advantages and Limitations for Lab Experiments

The use of rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis in laboratory experiments has several advantages. Cis-MBCA is a natural product, meaning it is readily available and has low toxicity. In addition, it is a chiral molecule, which makes it useful for studying enantioselective reactions. However, there are also some limitations to using rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis in laboratory experiments. For example, it is a relatively small molecule, which can make it difficult to study its effects in detail. In addition, it is not always easy to obtain pure rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis, which can make it difficult to obtain reliable results.

Future Directions

There are a variety of potential future directions for rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis research. These include further studies on its anti-inflammatory, analgesic, and anticonvulsant effects, as well as its potential to inhibit tumor growth and metastasis. In addition, further studies could be conducted on its ability to reduce oxidative stress and protect against neurodegenerative diseases. Other potential future directions include further studies on its ability to improve metabolic health, as well as its potential therapeutic applications in various diseases.

Synthesis Methods

Cis-MBCA can be synthesized via a variety of methods, including the Mitsunobu reaction, the Horner-Wadsworth-Emmons reaction, the Wittig reaction, and the Heck reaction. The Mitsunobu reaction involves the use of an organometallic reagent, such as a palladium-catalyzed reaction, to form a carbon-carbon bond between two molecules. The Horner-Wadsworth-Emmons reaction is a phosphonate-based reaction used to form a carbon-carbon bond between two molecules. The Wittig reaction is a phosphorus ylide-based reaction used to form a carbon-carbon bond between two molecules. Finally, the Heck reaction is a palladium-catalyzed reaction used to form a carbon-carbon bond between two molecules.

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis involves the synthesis of the starting material, 3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, followed by the introduction of the cis configuration through a diastereoselective reduction reaction.", "Starting Materials": [ "2-methyl-3-phenylpropanoic acid", "Sodium hydroxide", "Methanol", "Hydrochloric acid", "Sodium borohydride", "Acetic acid", "Sodium acetate", "Methanol", "Water" ], "Reaction": [ "1. 2-methyl-3-phenylpropanoic acid is reacted with sodium hydroxide in methanol to form the corresponding methyl ester.", "2. The methyl ester is hydrolyzed with hydrochloric acid to form 3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid.", "3. Sodium borohydride is added to a solution of the carboxylic acid in acetic acid to reduce the carbonyl group to an alcohol.", "4. The reaction mixture is quenched with sodium acetate and the product is extracted with methanol and water.", "5. The crude product is purified by recrystallization to obtain rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis." ] }

CAS RN

2752192-48-4

Product Name

rac-(2R,3S)-3-methyl-2,3-dihydro-1-benzofuran-2-carboxylic acid, cis

Molecular Formula

C10H10O3

Molecular Weight

178.2

Purity

95

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.